Cas no 114567-34-9 (boeravinone B)

• Product Name: boeravinone B
• CAS No: 114567-34-9
• MF: C₁₇H₁₂O₆
• MW: 312.273585319519
• MDL: MFCD21608445
• CID: 153532
• PubChem ID: 14018348
• Update Time: 2025-11-01

boeravinone B Chemical and Physical Properties

Names and Identifiers

• [1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one,6,9,11-trihydroxy-10-methyl-
• Boeravinone B
• BOERAVINONE B(SH)
• 6,9,11-Trihydroxy-10-methyl-[1]benzopyrano[3,4-b][1]benzopyran-12(6H)-one
• 10-Methyl-6,9,11-trihydroxy[1]benzopyrano[3,4-b][1]benzopyran-12(6H)-one
• Boeravinone B, analytical standard
• 9118AF
• BDBM50492740
• LMPK12060073
• MS-24546
• CS-0023573
• 6,9,11-trihydroxy-10-methyl-6H-chromeno[3,4-b]chromen-12-one
• SCHEMBL3320676
• 114567-34-9
• B0005-477333
• DTXSID101317716
• F92876
• boeravinoneB
• CHEMBL376240
• HY-N2947
• 6a,12a-Dehydro-6,9,11-trihydroxy-10-methylrotenone
• AKOS040762674
• DA-71672
• [1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one, 6,9,11-trihydroxy-10-methyl-
• [1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one, 6,9,11-trihydroxy-10-methyl-; [1]Benzopyrano[3,4-b][1]benzopyran-12(6H)-one, 6,9,11-trihydroxy-10-methyl-, (+/-)-; 6,9,11-Trihydroxy-10-methyl[1]benzopyrano[3,4-b][1]benzopyran-12(6H)-one; Boeravinone B; Melavoid
• 6,9,11-Trihydroxy-10-methyl-6a,12a-dehydroretenoid
• 6,9,11-trihydroxy-10-methyl-6H-chromeno(3,4-b)chromen-12-one
• boeravinone B

• MDL： MFCD21608445
• Inchi： 1S/C17H12O6/c1-7-9(18)6-11-13(14(7)19)15(20)12-8-4-2-3-5-10(8)23-17(21)16(12)22-11/h2-6,17-19,21H,1H3
• InChI Key： YVVDYYFGAWQOGB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C)=C(C=2C(C2C3C=CC=CC=3OC(C1=2)O)=O)O)O

Computed Properties

• Exact Mass: 312.06300
• Monoisotopic Mass: 312.06338810 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.2
• Molecular Weight: 312.27

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.66
• Boiling Point: 640.1±55.0 °C at 760 mmHg
• Flash Point: 244.3±25.0 °C
• PSA: 100.13000
• LogP: 2.56290
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

boeravinone B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Rotenoids Rotenones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Rotenones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on boeravinone B

Boeravinone B (CAS No. 114567-34-9): A Comprehensive Overview of Its Properties, Applications, and Research Insights

Boeravinone B (CAS No. 114567-34-9) is a naturally occurring bioactive compound classified as a rotenoid, derived from the medicinal plant Boerhaavia diffusa. This plant, traditionally known as "Punarnava" in Ayurveda, has been extensively studied for its therapeutic properties. Boeravinone B stands out due to its unique chemical structure and potential health benefits, making it a subject of growing interest in phytochemical research, natural product chemistry, and drug discovery.

The compound's molecular formula is C₂₀H₁₈O₆, and it belongs to the rotenoid family, which is known for its diverse biological activities. Recent studies have highlighted Boeravinone B's potential as an anti-inflammatory agent, antioxidant, and anti-cancer compound. These properties align with current consumer trends favoring natural remedies and plant-based therapeutics, especially in addressing chronic diseases and oxidative stress-related conditions.

One of the most searched questions about Boeravinone B revolves around its mechanism of action. Research suggests that it may modulate key signaling pathways, such as NF-κB and Nrf2, which are critical in inflammation and cellular defense. Additionally, its bioavailability and delivery systems are hot topics, as scientists explore nanoformulations to enhance its therapeutic efficacy. These aspects are particularly relevant given the rising demand for bioactive-enriched supplements and nutraceuticals.

From an industrial perspective, Boeravinone B is gaining traction in the cosmeceutical sector due to its skin-protective effects against UV-induced damage. This aligns with the booming market for clean beauty products and anti-aging solutions. Moreover, its potential role in metabolic syndrome management—addressing issues like obesity and diabetes—resonates with global health concerns, further driving research and commercialization efforts.

In summary, Boeravinone B (CAS No. 114567-34-9) represents a promising candidate for multidisciplinary applications, bridging traditional medicine and modern science. Its study not only advances phytopharmacology but also caters to the evolving preferences for sustainable and evidence-based natural products.